Cas no 895442-14-5 (2,3-dimethoxy-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 2,3-dimethoxy-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 895442-14-5
• MF: C₁₈H₁₈N₂O₄S
• MW: 358.411523342133
• CID: 6223602
• PubChem ID: 18572673
• Update Time: 2025-07-18

2,3-dimethoxy-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethoxy-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• (E)-2,3-dimethoxy-N-(6-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• 2,3-dimethoxy-N-(6-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide
• 895442-14-5
• AKOS024655977
• 2,3-dimethoxy-N-[(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• SR-01000020871-1
• F2516-0157
• SR-01000020871

• Inchi： 1S/C18H18N2O4S/c1-20-13-9-8-11(22-2)10-15(13)25-18(20)19-17(21)12-6-5-7-14(23-3)16(12)24-4/h5-10H,1-4H3/b19-18-
• InChI Key： WYBAIICFANWFHU-HNENSFHCSA-N
• SMILES： S1/C(=N\C(C2C=CC=C(C=2OC)OC)=O)/N(C)C2C=CC(=CC1=2)OC

Computed Properties

• Exact Mass: 358.09872823g/mol
• Monoisotopic Mass: 358.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 85.7Ų

Additional information on 2,3-dimethoxy-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Comprehensive Analysis of 2,3-dimethoxy-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 895442-14-5)

The compound 2,3-dimethoxy-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 895442-14-5) is a highly specialized organic molecule with a unique structural framework. Its intricate name reflects the presence of multiple functional groups, including methoxy and benzothiazole moieties, which contribute to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly interested in this compound due to its promising biological activity and synthetic versatility.

One of the key features of 2,3-dimethoxy-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide is its benzothiazole core, a heterocyclic structure known for its role in medicinal chemistry. Benzothiazole derivatives are frequently explored for their antimicrobial, anti-inflammatory, and anticancer properties. The addition of methoxy groups at specific positions enhances the compound's solubility and bioavailability, making it a candidate for drug development. Recent studies have highlighted its potential as a kinase inhibitor, a hot topic in oncology research.

From a synthetic perspective, the compound's CAS No. 895442-14-5 serves as a critical identifier for researchers seeking to reproduce or modify its structure. The 2,3-dihydro-1,3-benzothiazole scaffold is particularly intriguing due to its conformational flexibility, which allows for the design of novel analogs. This flexibility aligns with current trends in fragment-based drug discovery, where small, modular building blocks are used to optimize drug candidates. The compound's E-configuration (indicated by the (2E) notation) further underscores its stereochemical precision, a factor increasingly valued in modern drug design.

In the context of material science, 2,3-dimethoxy-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide has garnered attention for its potential use in organic electronics. The conjugated system within its structure suggests possible applications in OLEDs (organic light-emitting diodes) or photovoltaic cells. This aligns with the growing demand for sustainable and energy-efficient technologies, a major focus in both academic and industrial research. The compound's electron-rich aromatic system could facilitate charge transport, a property highly sought after in optoelectronic materials.

Environmental and regulatory considerations are also relevant when discussing CAS No. 895442-14-5. While the compound is not classified as hazardous, its synthesis and handling require adherence to standard laboratory safety protocols. The presence of methoxy groups and a benzothiazole ring necessitates careful waste management to minimize ecological impact. This aspect resonates with the broader scientific community's emphasis on green chemistry and sustainable practices.

In summary, 2,3-dimethoxy-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide represents a multifaceted compound with significant potential across multiple disciplines. Its CAS No. 895442-14-5 serves as a gateway for further exploration, whether in drug discovery, material science, or synthetic chemistry. As research continues to uncover new applications, this compound is poised to remain a topic of interest in both academic and industrial settings.